Cas no 2287238-78-0 (Tert-butyl (3S,5S)-5-tert-butylpiperidine-3-carboxylate)

• Product Name: Tert-butyl (3S,5S)-5-tert-butylpiperidine-3-carboxylate
• CAS No: 2287238-78-0
• MF: C₁₄H₂₇NO₂
• MW: 241.369684457779
• CID: 6479187
• PubChem ID: 137942549
• Update Time: 2025-06-11

Tert-butyl (3S,5S)-5-tert-butylpiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6747415
• Tert-butyl (3S,5S)-5-tert-butylpiperidine-3-carboxylate
• 2287238-78-0
• rac-tert-butyl (3R,5R)-5-tert-butylpiperidine-3-carboxylate

• Inchi： 1S/C14H27NO2/c1-13(2,3)11-7-10(8-15-9-11)12(16)17-14(4,5)6/h10-11,15H,7-9H2,1-6H3/t10-,11+/m0/s1
• InChI Key： ODQMSJYSGHPYCB-WDEREUQCSA-N
• SMILES： O(C(C)(C)C)C([C@@H]1CNC[C@@H](C1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 241.204179104g/mol
• Monoisotopic Mass: 241.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl (3S,5S)-5-tert-butylpiperidine-3-carboxylate

Introduction to Tert-butyl (3S,5S)-5-tert-butylpiperidine-3-carboxylate (CAS No. 2287238-78-0)

Tert-butyl (3S,5S)-5-tert-butylpiperidine-3-carboxylate, identified by its CAS number 2287238-78-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperidine class, which is well-known for its diverse biological activities and utility in medicinal chemistry. The specific stereochemistry of this molecule, characterized by the (3S,5S) configuration, makes it a subject of intense study due to its potential therapeutic applications.

The molecular structure of Tert-butyl (3S,5S)-5-tert-butylpiperidine-3-carboxylate consists of a piperidine ring substituted with a tert-butyl group at the 5-position and another tert-butyl group at the 3-position, along with a carboxylate functional group at the 3-position. This unique arrangement contributes to its distinct chemical properties and reactivity, which are of great interest to researchers aiming to develop novel pharmaceutical agents.

In recent years, there has been a growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The stereochemistry of Tert-butyl (3S,5S)-5-tert-butylpiperidine-3-carboxylate makes it an excellent candidate for such studies. Researchers have been exploring its potential as a building block for more complex molecules or as an intermediate in the synthesis of pharmacologically active compounds.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Piperidine derivatives have shown promise in various preclinical studies as modulators of neurotransmitter systems. The specific stereochemistry of Tert-butyl (3S,5S)-5-tert-butylpiperidine-3-carboxylate may play a crucial role in its interaction with biological targets, thereby influencing its pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and metabolic stability of this compound more accurately. These studies suggest that Tert-butyl (3S,5S)-5-tert-butylpiperidine-3-carboxylate could be a valuable tool in the development of new drugs targeting central nervous system disorders. The ability to fine-tune its stereochemistry and functional groups allows for the optimization of its pharmacokinetic properties.

The synthesis of Tert-butyl (3S,5S)-5-tert-butylpiperidine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. The use of advanced synthetic techniques such as asymmetric catalysis has been crucial in achieving the desired stereoisomer with high enantiomeric purity. These synthetic strategies are not only important for producing this compound but also for developing methodologies that can be applied to other chiral molecules.

Another area where Tert-butyl (3S,5S)-5-tert-butylpiperidine-3-carboxylate shows promise is in the field of drug discovery for infectious diseases. Piperidine derivatives have been reported to exhibit antimicrobial and antiviral properties. The unique structural features of this compound may enable it to interact with biological targets involved in pathogen survival and replication, making it a potential lead compound for novel therapeutic agents.

Current research is also exploring the use of Tert-butyl (3S,5S)-5-tert-butylpiperidine-3-carboxylate as a scaffold for drug design. By modifying its structure or incorporating it into larger molecules, researchers aim to develop compounds with enhanced therapeutic efficacy and improved patient compliance. The versatility of this molecule makes it an attractive candidate for such endeavors.

The industrial significance of Tert-butyl (3S,5S)-5-tert-butylpiperidine-3-carboxylate cannot be overstated. Its potential applications in pharmaceuticals and drug development have positioned it as a key compound in ongoing research efforts. As our understanding of its properties and reactivity continues to grow, so too does its importance in advancing medical science.

In conclusion, Tert-butyl (3S,5S)-5-tert-butylpiperidine-3-carboxylate (CAS No. 2287238-78-0) is a fascinating compound with significant potential in various areas of pharmaceutical research. Its unique stereochemistry and structural features make it a valuable tool for developing new drugs targeting neurological disorders, infectious diseases, and other conditions. As research progresses, this compound is likely to play an increasingly important role in the discovery and development of innovative therapeutic agents.